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Compound of Interest

Compound Name:
Decarbazolyl Desmethyl

Carvedilol

CAS No.: 114849-42-2

Cat. No.: B130594

Get Quote

Executive Summary
Carvedilol is a non-selective

-adrenergic and

-adrenergic antagonist used in the management of hypertension and congestive heart failure.
[1][2][3][4] While chemically robust due to its carbazole backbone, Carvedilol exhibits specific
vulnerabilities to hydrolytic degradation under stress conditions (acidic/basic), primarily
targeting the secondary amine linkage and ether bonds.[1]

This guide provides a structural analysis of these degradation pathways, defines the resulting

impurities (specifically Impurity E and the Carbazole-amine derivative), and outlines a self-

validating HPLC/LC-MS protocol for their detection.[1][2][3]

Chemical Basis of Instability
Carvedilol’s structure consists of a lipophilic 9H-carbazole moiety linked via an ether bond to a

propanolamine chain, which terminates in a 2-methoxyphenoxy tail.[1][2][3]
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Structural Vulnerabilities[3]
Secondary Amine Linkage (

): The core site of hydrolytic cleavage.[1] Under strong acidic or basic stress, the bond
between the propanol chain and the ethyl-phenoxy tail is susceptible to scission.[1]

Ether Bonds (

): While generally stable, the ether linkage connecting the carbazole ring to the side chain
can undergo cleavage under extreme acidic conditions (pH < 1, elevated temperature).[1]

Carbazole Nitrogen: Susceptible to N-alkylation (process impurity formation) but relatively

stable to hydrolysis.[1][2][3]

Hydrolytic Degradation Pathways
The primary hydrolytic degradation of Carvedilol follows a pathway of C-N bond cleavage.[1]

This reaction is catalyzed by hydronium ions (acid hydrolysis) or hydroxide ions (base

hydrolysis), resulting in two primary fragments.[1]

Mechanism: Acid/Base Catalyzed Hydrolysis
The degradation yields:[1]

Impurity E (USP/EP):2-(2-Methoxyphenoxy)ethylamine.[1][2][3]

Carbazole Derivative:1-(9H-Carbazol-4-yloxy)-3-aminopropan-2-ol.[1][2][3][4][5][6][7][8]

This pathway effectively "snaps" the molecule at the secondary amine, separating the

pharmacophore's head (carbazole) from its tail (phenoxy).[1]

Visualization: Degradation Pathway
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Carvedilol
(C24H26N2O4)

MW: 406.47

Hydrolysis
(Acid/Base Stress)

Cleavage of C-N Bond

Impurity E (USP)
2-(2-Methoxyphenoxy)ethylamine

(C9H13NO2)
MW: 167.21

Tail Fragment

Carbazole Amine Derivative
1-(9H-Carbazol-4-yloxy)-3-aminopropan-2-ol

(C15H16N2O2)
MW: 256.30

Head Fragment

Click to download full resolution via product page

Caption: Primary hydrolytic cleavage of Carvedilol yielding Impurity E and the Carbazole-amine

derivative.

Key Impurity Profile (Hydrolytic vs. Process)
Distinguishing between degradation products and process impurities is critical for regulatory

compliance (ICH Q3A/Q3B).[1][3]
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Impurity Name Common Code
Structure/Chemical
Name

Origin

Carvedilol API

1-(9H-Carbazol-4-

yloxy)-3-[[2-(2-

methoxyphenoxy)ethyl

]amino]propan-2-ol

Active

Impurity E USP/EP Imp E

2-(2-

Methoxyphenoxy)ethyl

amine

Degradation

(Hydrolytic)

Carbazole Amine
Deg.[1][2][3][4]

Product

1-(9H-Carbazol-4-

yloxy)-3-aminopropan-

2-ol

Degradation

(Hydrolytic)

Impurity A USP Imp A

Bis-carbazole

derivative (Bis-

alkylation)

Process (Synthesis)

Impurity B USP Imp B Bis-amine derivative Process (Synthesis)

Impurity C USP Imp C N-Benzyl Carvedilol Process (Synthesis)

Note: While Impurities A, B, and C are major process impurities, Impurity E is the specific

marker for hydrolytic instability.[1]

Experimental Protocol: Forced Degradation
To validate the stability-indicating nature of an analytical method, the following stress testing

protocol is recommended.

Acid Hydrolysis[9]
Preparation: Transfer 10 mg of Carvedilol API into a 50 mL volumetric flask.

Stress Induction: Add 5 mL of 1N HCl.

Incubation: Reflux at 60°C for 4–6 hours. (Note: Carvedilol is relatively resistant; milder

conditions may not yield sufficient degradation).[1]
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Neutralization: Cool to room temperature and neutralize with 5 mL of 1N NaOH.

Dilution: Dilute to volume with mobile phase.

Base Hydrolysis
Preparation: Transfer 10 mg of Carvedilol API into a 50 mL volumetric flask.

Stress Induction: Add 5 mL of 1N NaOH.

Incubation: Reflux at 60°C for 4 hours.

Neutralization: Cool and neutralize with 5 mL of 1N HCl.

Dilution: Dilute to volume with mobile phase.

Self-Validating Check: The mass balance (Assay % + Impurities %) must be between 95–

105%.[1][2][3] If significant precipitation occurs upon neutralization, ensure the diluent contains

sufficient organic solvent (Methanol/Acetonitrile) to solubilize the fragments.[1]

Analytical Strategy (HPLC/LC-MS)
The following method separates Carvedilol from its hydrolytic impurities (Impurity E) and

process impurities.[1][3]

Chromatographic Conditions
Column: C18 (L1), 250 x 4.6 mm, 5 µm (e.g., Inertsil ODS-3V or Purospher STAR).[1][3]

Mobile Phase A: Phosphate Buffer pH 2.0 (20 mM KH₂PO₄ adjusted with H₃PO₄).

Mobile Phase B: Acetonitrile : Methanol (50:50).[1]

Flow Rate: 1.0 mL/min.[1][9]

Detection:

240 nm: Optimal for Carvedilol and Carbazole derivatives.[1]
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220 nm: Required for Impurity E (low UV absorbance due to lack of carbazole

chromophore).[1]

Gradient Program:

0 min: 70% A / 30% B[1]

30 min: 20% A / 80% B[1][2]

40 min: 20% A / 80% B[1][2]

45 min: 70% A / 30% B[1][2]

Analytical Workflow

Stressed Sample
(Acid/Base)

HPLC Separation
C18 Column, pH 2.0 Dual Wavelength Detection

240 nm
Detects: Carvedilol,
Carbazole Amine

220 nm
Detects: Impurity E

(Weak Chromophore)

Click to download full resolution via product page

Caption: Dual-wavelength strategy is required to detect the carbazole-lacking Impurity E.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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